Cas no 1060261-94-0 (1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea
• CAS No: 1060261-94-0
• MF: C₂₂H₂₁N₅O₄
• MW: 419.433244466782
• CID: 6132876
• PubChem ID: 25858807
• Update Time: 2025-05-21

1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea
• 1-(3,4-dimethoxyphenyl)-3-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]urea
• Urea, N-(3,4-dimethoxyphenyl)-N'-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-
• 1060261-94-0
• F5075-5765
• VU0633639-1
• AKOS024495359
• 1-(3,4-dimethoxyphenyl)-3-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)urea

• Inchi： 1S/C22H21N5O4/c1-29-18-8-7-16(12-19(18)30-2)24-22(28)23-15-6-4-5-14(11-15)17-13-27-20(25-17)9-10-21(26-27)31-3/h4-13H,1-3H3,(H2,23,24,28)
• InChI Key： ZFROFPYPFJSMLY-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C(OC)=C1)C(NC1=CC=CC(C2=CN3C(=N2)C=CC(OC)=N3)=C1)=O

Computed Properties

• Exact Mass: 419.15935417g/mol
• Monoisotopic Mass: 419.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 13.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea (CAS No. 1060261-94-0)

The compound 1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea, identified by its CAS No. 1060261-94-0, is a sophisticated urea derivative with a unique molecular structure. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The presence of dimethoxyphenyl and methoxyimidazo[1,2-b]pyridazin moieties in its structure makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor, which could have implications in treating various diseases.

In recent years, the demand for novel small molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea compound aligns with this trend, as its structure suggests high selectivity and potency. Its urea linkage is a common feature in many bioactive molecules, enhancing its binding affinity to target proteins. This has led to increased interest in its potential applications in oncology, inflammation, and neurodegenerative diseases.

The synthesis of CAS No. 1060261-94-0 involves multi-step organic reactions, including the formation of the imidazo[1,2-b]pyridazine core and subsequent coupling with the dimethoxyphenyl group. This process requires careful optimization to ensure high yield and purity, which are critical for its use in biological studies. The compound's solubility and stability profile have also been subjects of research, as these properties are essential for its pharmacokinetic performance in vivo.

One of the most frequently asked questions about 1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea is its mechanism of action. Preliminary studies suggest that it may interact with specific kinase domains, modulating signal transduction pathways involved in cell proliferation and survival. This mechanism is particularly relevant in the context of cancer research, where kinase inhibitors have revolutionized treatment paradigms. Additionally, its methoxy groups may contribute to its metabolic stability, a key consideration in drug design.

The compound's potential as a therapeutic agent has also sparked interest in its structure-activity relationship (SAR). By modifying the methoxy or imidazo[1,2-b]pyridazine components, researchers aim to enhance its efficacy and reduce off-target effects. Such SAR studies are crucial for optimizing its pharmacological profile and advancing it toward clinical trials. The growing body of literature on this compound underscores its versatility and promise in drug development.

From a commercial perspective, CAS No. 1060261-94-0 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are often influenced by the complexity of its synthesis and the demand for high-purity samples. Researchers are advised to verify the compound's specifications, including its HPLC purity and spectroscopic data, to ensure reproducibility in their experiments.

In conclusion, 1-(3,4-dimethoxyphenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea represents a compelling area of study in modern medicinal chemistry. Its unique structure, combined with its potential biological activities, positions it as a valuable tool for exploring new therapeutic avenues. As research continues to unravel its full potential, this compound is likely to remain a focal point in the quest for innovative treatments.